methyl 4-[(3-bromo-4-ethoxybenzoyl)amino]benzoate

• IUPAC Name: methyl 4-[(3-bromo-4-ethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C17H16BrNO4/c1-3-23-15-9-6-12(10-14(15)18)16(20)19-13-7-4-11(5-8-13)17(21)22-2/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key: NCWSVAUSYIBGIB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OC)Br
• Molecular Formula: C17H16BrNO4
• Molecular Weight: 378.2 g/mol

Description

Methyl 4-[(3-bromo-4-ethoxybenzoyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of methyl 4-[(3-bromo-4-ethoxybenzoyl)amino]benzoate is not fully understood. However, it is believed to inhibit the activity of specific enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It can inhibit the activity of specific enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation. It can also induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

Methyl 4-[(3-bromo-4-ethoxybenzoyl)amino]benzoate has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research. It is also stable under various conditions, allowing for long-term storage. However, its limitations include its low solubility in water, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on methyl 4-[(3-bromo-4-ethoxybenzoyl)amino]benzoate. One potential direction is to study its effects on other diseases such as neurodegenerative disorders and cardiovascular diseases. Another direction is to optimize its chemical structure to improve its solubility and bioavailability. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
In conclusion, this compound is a promising chemical compound that has potential use in various research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand its potential in various fields of study.

Synthesis Methods

Methyl 4-[(3-bromo-4-ethoxybenzoyl)amino]benzoate is synthesized through a multi-step process that involves the reaction of 3-bromo-4-ethoxybenzoic acid with thionyl chloride, followed by the reaction with 4-aminobenzoic acid and the addition of methyl iodide. The final product is obtained through purification techniques such as recrystallization or column chromatography.

Scientific Research Applications

Methyl 4-[(3-bromo-4-ethoxybenzoyl)amino]benzoate has been studied for its potential use in various research applications such as cancer therapy, inflammation, and oxidative stress. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has antioxidant properties that can protect cells from oxidative damage.